Cas no 58706-66-4 (N-acetyl-N-methyl-β-Alanine)

• Product Name: N-acetyl-N-methyl-β-Alanine
• CAS No: 58706-66-4
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD04037898
• CID: 948927
• PubChem ID: 541580
• Update Time: 2025-08-05

N-acetyl-N-methyl-β-Alanine Chemical and Physical Properties

Names and Identifiers

• 2-oxocyclohexanecarbonitrile
• 3-(N-methylacetamido)propanoic acid
• 3-[Acetyl(methyl)amino]propanoic acid
• N-Acetyl-N-methyl-b-alanine
• J-523439
• b-Alanine, N-acetyl-N-methyl-
• N-Acetyl-N-methyl-beta-alanine
• WS-01589
• CS-0212568
• N-Acetyl-N-methyl-beta-alanine #
• EN300-2492798
• W18893
• MFCD04037898
• N-ACETYL-N-METHYL-BETA ALANINE
• 3-[Acetyl(methyl)amino]propanoic acid, AldrichCPR
• 3-[acetyl(methyl)amino]propanoicacid
• DTXSID30337290
• DA-04638
• A831986
• 3-[ethanoyl(methyl)amino]propanoic acid
• 58706-66-4
• 3-(N-Acetyl-N-methylamino)propionic acid
• SCHEMBL440142
• AKOS009159207
• N-acetyl-N-methyl-β-Alanine

• MDL： MFCD04037898
• Inchi： 1S/C6H11NO3/c1-5(8)7(2)4-3-6(9)10/h3-4H2,1-2H3,(H,9,10)
• InChI Key： CUAUMKXJKVIJHG-UHFFFAOYSA-N
• SMILES： O=C(C)N(C)CCC(=O)O

Computed Properties

• Exact Mass: 145.07400
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Density: 1.146
• Boiling Point: 150/15mm
• Flash Point: 136.1°C
• Refractive Index: 1.467
• PSA: 57.61000
• LogP: -0.06060

N-acetyl-N-methyl-β-Alanine Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-acetyl-N-methyl-β-Alanine

N-Acetyl-N-Methyl-β-Alanine: A Comprehensive Overview

N-Acetyl-N-Methyl-β-Alanine, identified by the CAS registry number 58706-66-4, is a significant compound in the field of organic chemistry, particularly within the realm of amino acid derivatives. This compound has garnered attention due to its versatile applications in various industries, including pharmaceuticals, cosmetics, and food additives. Recent advancements in synthetic methodologies and its bioavailability have further cemented its importance in contemporary research.

The structural elucidation of N-Acetyl-N-Methyl-β-Alanine reveals a unique configuration that distinguishes it from other amino acids. The β-alanine backbone is modified with an acetyl group on the nitrogen atom, alongside a methyl substitution, which imparts distinct physicochemical properties. This modification enhances its stability and solubility, making it an ideal candidate for formulation in diverse products.

Recent studies have highlighted the potential of N-Acetyl-N-Methyl-β-Alanine as a precursor in peptide synthesis. Researchers have demonstrated its ability to facilitate the formation of bioactive peptides with enhanced therapeutic potential. Moreover, its role as a building block in drug design has been underscored by its compatibility with various coupling reagents and its ability to withstand harsh reaction conditions.

In the cosmetic industry, N-Acetyl-N-Methyl-β-Alanine has found application as a skin conditioning agent. Its ability to penetrate the epidermal layers and enhance moisture retention has made it a valuable ingredient in anti-aging formulations. Clinical trials have shown significant improvements in skin elasticity and reduction in wrinkle depth when this compound is incorporated into skincare products.

The food industry has also embraced this compound as a flavor enhancer and stabilizer. Its mild taste profile and compatibility with various food matrices make it suitable for use in processed foods, beverages, and dietary supplements. Recent research has focused on optimizing its extraction methods to ensure cost-effective production while maintaining high purity standards.

From an environmental standpoint, the biodegradability of N-Acetyl-N-Methyl-β-Alanine has been extensively studied. Findings indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint. This attribute is particularly crucial for industries adhering to sustainable practices and regulatory requirements.

In conclusion, N-Acetyl-N-Methyl-β-Alanine (CAS No: 58706-66-4) stands out as a multifaceted compound with applications spanning multiple sectors. Its chemical versatility, coupled with recent advancements in synthesis and application techniques, positions it as a key player in future innovations across healthcare, cosmetics, and food science.